Cas no 1805201-86-8 (3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805201-86-8
• MF: C₈H₃F₆NO
• MW: 243.105942964554
• CID: 4885457
• Update Time: 2025-05-24

3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H3F6NO/c9-6(10)5-4(8(12,13)14)1-3(2-16)15-7(5)11/h1-2,6H
• InChI Key： DCRQYIFUZLKJGS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)N=C(C=1C(F)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-carboxaldehyde

3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-carboxaldehyde

3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-carboxaldehyde, also known by its CAS number 1805201-86-8, is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with multiple fluorinated substituents and an aldehyde group. The presence of these substituents not only enhances its chemical stability but also imparts unique electronic and steric properties, making it a valuable building block in modern organic synthesis.

The synthesis of 3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-carboxaldehyde typically involves multi-step processes, often utilizing advanced techniques such as Suzuki coupling, Friedel-Crafts alkylation, and oxidation reactions. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production. The use of transition metal catalysts, particularly palladium-based catalysts, has been pivotal in achieving high efficiency in its synthesis.

In terms of applications, this compound has garnered considerable attention in the field of agrochemistry. Its fluorinated substituents confer excellent resistance to enzymatic degradation, making it a promising candidate for developing novel pesticides and herbicides. Recent studies have demonstrated that this compound exhibits potent activity against various agricultural pests and weeds without causing significant harm to non-target organisms. This property is particularly valuable in the context of sustainable agriculture and the need for eco-friendly pest control solutions.

Beyond agrochemistry, 3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-carboxaldehyde has also found applications in pharmaceutical research. Its aldehyde group serves as a reactive site for further functionalization, enabling the creation of bioactive molecules with potential therapeutic benefits. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. Recent research highlights its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

The electronic properties of this compound make it an attractive candidate for use in organic electronics. Its conjugated pyridine ring and fluorinated substituents contribute to its high electron-deficient character, which is desirable for applications such as organic photovoltaics (OPVs) and light-emitting diodes (LEDs). Recent studies have explored its use as an electron-deficient acceptor material in OPV devices, demonstrating promising performance metrics such as high power conversion efficiency (PCE) and excellent stability under ambient conditions.

In conclusion, 3-(Difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine-6-carboxaldehyde is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and application-oriented research, positions it as a key player in the development of innovative solutions for modern challenges in agriculture, medicine, and electronics. As research continues to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.